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Compound of Interest

Compound Name: 4-Bromoisatin

Cat. No.: B1231351 Get Quote

Essential Safety and Handling Guide for 4-
Bromoisatin
This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and disposal procedures for the handling of 4-Bromoisatin in a laboratory

setting. Adherence to these guidelines is essential for ensuring the safety of researchers,

scientists, and drug development professionals.

Hazard Summary and GHS Classification
4-Bromoisatin is classified as a hazardous substance. It is harmful if swallowed, in contact

with skin, or inhaled, and causes skin and serious eye irritation.[1][2]
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity

(single exposure)
Category 3

Target Organs - Respiratory

system.

Signal Word: Warning[3]

Personal Protective Equipment (PPE)
To mitigate risks, the following personal protective equipment is mandatory when handling 4-
Bromoisatin.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

Protects against eye irritation

from dust or splashes.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A lab coat or

chemical-resistant apron is

required.[4][5]

Prevents skin contact, which

can be harmful and cause

irritation.[2]

Respiratory Protection

Use only in a well-ventilated

area, such as a chemical fume

hood.[2][6] If dust formation is

unavoidable, a NIOSH-

approved respirator may be

necessary.

Prevents inhalation of harmful

dust particles.

Experimental Protocol: Handling 4-Bromoisatin
1. Preparation and Engineering Controls:

Ensure a calibrated emergency eyewash station and safety shower are readily accessible.

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[2]

Keep the container of 4-Bromoisatin tightly closed when not in use.[2]

2. Handling the Compound:

Before handling, wash hands thoroughly.[6]

Don all required PPE as specified in the table above.

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke in the area where 4-Bromoisatin is handled.[6]
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3. In Case of Exposure:

If Swallowed: Rinse mouth and immediately call a POISON CENTER or doctor.[2]

If on Skin: Remove contaminated clothing and wash the affected area with plenty of soap

and water for at least 15 minutes. If skin irritation persists, seek medical attention.[2]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical

advice.[2]

Disposal Plan
All waste containing 4-Bromoisatin must be treated as hazardous waste.

Solid Waste: Collect any 4-Bromoisatin residue and contaminated materials (e.g., weighing

paper, gloves, wipes) in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: If 4-Bromoisatin is dissolved in a solvent, the resulting solution must be

collected in a labeled hazardous waste container compatible with the solvent used.

Disposal: Dispose of all waste contents and containers through an approved waste disposal

plant, following all local, state, and federal regulations.[2]

Workflow for Handling 4-Bromoisatin
The following diagram outlines the procedural flow for the safe handling of 4-Bromoisatin,

from preparation to disposal.
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Safe Handling Workflow for 4-Bromoisatin

Preparation

Handling

Cleanup & Disposal

Emergency Response

Review SDS

Verify Fume Hood Operation

Don Required PPE

Weigh/Handle in Fume Hood

Proceed to Handling

Perform Experiment

Close Container After Use

Collect Waste in Labeled Container

Proceed to Cleanup

Clean Work Area

Remove PPE

Wash Hands

Exposure Event

Follow First-Aid Procedures

Seek Medical Attention

Click to download full resolution via product page

Caption: Procedural workflow for safely handling 4-Bromoisatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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